1-Docosahexaenoyl-2,3-oleoyl Glycerol-d5

• Molecular Formula: C₆₁H₁₀₁D₅O₄
• Molecular Weight: 908.52
• Synonyms: (4Z,7Z,10Z,13Z,16Z,19Z)-2,3-bis((Z)-Octadec-9-en-1-yloxy)propyl docosa-4,7,10,13,16,19-hexaenoate-d5

Description

1-Docosahexaenoyl-2,3-oleoyl Glycerol-d5 (hereafter referred to as DHA-OA-d5) is a deuterated triacylglycerol (TAG) with a docosahexaenoyl (DHA; 22:6, n-3) chain at the sn-1 position and oleoyl (OA; 18:1, n-9) chains at the sn-2 and sn-3 positions of the glycerol backbone. Its molecular formula is C₆₁H₁₀₆O₄ (molecular weight: 903.49 g/mol), and it is typically stored under inert conditions at 2–8°C . The deuterium labeling (d5) enables its use as a stable isotope standard in mass spectrometry (MS)-based lipidomics .

Comparison with Similar Compounds

Structural and Functional Differences

Key Observations :

• Chain Saturation and Packing: DHA-OA-d5 contains highly unsaturated DHA (6 double bonds) and monounsaturated OA. Mixed-chain TAGs like DHA-OA-d5 exhibit disordered packing in lipid bilayers due to chain-length and saturation mismatches, leading to polymorphism . In contrast, uniformly saturated or monounsaturated TAGs (e.g., 1,2,3-Trioleoyl Glycerol-d5) form more stable crystalline phases .
• Deuteration: The d5 label in DHA-OA-d5 distinguishes it from non-deuterated analogs (e.g., FAHFA-CE) and enables precise quantification in lipidomics .

Metabolic and Analytical Roles

Metabolic Pathways :

• DHA-OA-d5’s DHA moiety is a precursor for anti-inflammatory mediators, while OA contributes to membrane fluidity. This contrasts with 1,2,3-Trioleoyl Glycerol-d5, which lacks n-3 PUFA and is metabolized primarily for energy storage .
• Deuterated diacylglycerols (e.g., 1,3-18:1 D5 DG) and monoacylglycerols (e.g., Arachidonoyl Glycerol-d5) are used to study lipase activity and endocannabinoid signaling, whereas DHA-OA-d5 is tailored for TAG metabolism .

Analytical Utility :

• DHA-OA-d5 and 1,2,3-Trioleoyl Glycerol-d5 serve as internal standards for MS, but their applications differ: DHA-OA-d5 targets n-3 PUFA-rich TAGs, while Trioleoyl-d5 is used for high-abundance dietary TAGs .

Physical-Chemical Properties

Table 2: Physical Properties

Property	DHA-OA-d5	1,2,3-Trioleoyl Glycerol-d5	Glycidyl Docosahexaenoate-d5
Solubility	Chloroform, DMSO	Chloroform, Ethyl Acetate	Chloroform (slight)
Stability	Air- and light-sensitive	Stable at room temperature	-20°C, inert atmosphere
Phase Behavior	Disordered (mixed chains)	Stable β-phase crystals	Oil (low melting point)
References

• Phase Behavior : Mixed-chain TAGs like DHA-OA-d5 adopt metastable phases (e.g., α-phase) due to poor chain packing, whereas uniform TAGs (e.g., Trioleoyl-d5) form stable β-polymorphs .